Cas no 26454-75-1 ()

• CAS No: 26454-75-1
• MF: C₆H₅BrO₂
• MW: 189.006701231003
• CID: 6771758
• PubChem ID: 10888713
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H5BrO2/c1-4-2-5(7)3-9-6(4)8/h2-3H,1H3
• InChI Key： YNSFWEGTKPQDSF-UHFFFAOYSA-N
• SMILES： BrC1=COC(C(C)=C1)=O

Computed Properties

• Exact Mass: 187.94729g/mol
• Monoisotopic Mass: 187.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives